Diethyl 2,2,2-trichloroethylidenemalonate

• CAS No.: 27971-92-2
• Molecular Formula: C9H11Cl3O4
• Molecular Weight: 289.5 g/mol
• IUPAC Name: diethyl 2-(2,2,2-trichloroethylidene)propanedioate
• InChI: InChI=1S/C9H11Cl3O4/c1-3-15-7(13)6(5-9(10,11)12)8(14)16-4-2/h5H,3-4H2,1-2H3
• InChI Key: PGCFNTNGUYQTQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC(Cl)(Cl)Cl)C(=O)OCC

Description

Diethyl 2,2,2-trichloroethylidenemalonate is a useful research compound. Its molecular formula is C9H11Cl3O4 and its molecular weight is 289.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In a one-liter four-necked flask, 50.0 g (294.9 mmol) of 2-amino-6-chloropurine (manufactured by Sumika Fine Chemicals Co., Ltd.) and 88.2 g (648.0 mmol) of potassium carbonate were added to 650 ml of dimethylsulfoxide, and 26.1 g (1449.9 mmol) of water was then added to the resulting mixture. The resulting mixture was stirred at room temperature. Next, 127.4 g (440.0 mmol) of diethyl 2,2,2-trichloroethylidenemalonate, which was prepared by the process described in U.S. Pat. No. 3,495,012, was added to the resulting mixture, and the mixture was stirred for two hours and a half at room temperature. Thereafter, the reaction mixture was filtered, and the filtrate was poured into water. The precipitated crystals were collected by filtration, washed with 100 ml of water, and then dried under reduced pressure, to give 101.5 g (240.1 mmol) of white crystals of 2-amino-6-chloro-9-(3,3-dicarboethoxy-2,2-dichlorocyclopropyl)purine. The yield was 82.8%.